Cas no 2034459-12-4 (1-methanesulfonyl-4-(1-methyl-1H-pyrazol-3-yl)piperidine)

• Product Name: 1-methanesulfonyl-4-(1-methyl-1H-pyrazol-3-yl)piperidine
• CAS No: 2034459-12-4
• MF: C₁₀H₁₇N₃O₂S
• MW: 243.325880765915
• CID: 5335081
• Update Time: 2025-06-08

1-methanesulfonyl-4-(1-methyl-1H-pyrazol-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-pyrazol-3-yl)-1-(methylsulfonyl)piperidine
• 4-(1-methylpyrazol-3-yl)-1-methylsulfonylpiperidine
• 1-methanesulfonyl-4-(1-methyl-1H-pyrazol-3-yl)piperidine

• Inchi： 1S/C10H17N3O2S/c1-12-6-5-10(11-12)9-3-7-13(8-4-9)16(2,14)15/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key： BPSDRPXCZBIIBW-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C2C=CN(C)N=2)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 331
• XLogP3: 0.1
• Topological Polar Surface Area: 63.6

Additional information on 1-methanesulfonyl-4-(1-methyl-1H-pyrazol-3-yl)piperidine

Introduction to 1-methanesulfonyl-4-(1-methyl-1H-pyrazol-3-yl)piperidine (CAS No. 2034459-12-4)

The compound 1-methanesulfonyl-4-(1-methyl-1H-pyrazol-3-yl)piperidine (CAS No. 2034459-12-4) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacological agents. This heterocyclic piperidine derivative has garnered attention due to its unique structural features and promising biological activities, which make it a valuable candidate for further investigation in therapeutic applications.

At the core of its chemical structure lies a piperidine ring, a six-membered aromatic heterocycle containing one nitrogen atom, which is a common motif in many bioactive molecules. The presence of a methanesulfonyl group at the 1-position and a 1-methyl-1H-pyrazol-3-yl substituent at the 4-position introduces specific electronic and steric properties that influence its interactions with biological targets. These modifications enhance the compound's potential to modulate biological pathways, making it an attractive scaffold for drug discovery.

Recent research has highlighted the importance of piperidine derivatives in medicinal chemistry due to their favorable pharmacokinetic properties, including solubility, metabolic stability, and binding affinity. The 1-methanesulfonyl-4-(1-methyl-1H-pyrazol-3-yl)piperidine structure exemplifies how strategic functionalization can yield compounds with enhanced activity and selectivity. Specifically, the methanesulfonyl group serves as a hydrogen bond acceptor, improving binding interactions with protein targets, while the pyrazole moiety contributes to hydrophobic interactions and spatial orientation within the binding site.

In vitro studies have demonstrated that this compound exhibits notable activity against various biological targets, including enzymes and receptors implicated in neurological disorders. For instance, preliminary data suggest that it may interact with serotonin receptors, potentially making it a viable candidate for treating conditions such as depression and anxiety. Additionally, its structural similarity to known pharmacophores in anti-inflammatory agents indicates potential therapeutic applications in modulating inflammatory responses.

The synthesis of 1-methanesulfonyl-4-(1-methyl-1H-pyrazol-3-yl)piperidine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists in constructing complex heterocyclic frameworks. Key synthetic strategies include nucleophilic substitution reactions, cyclization processes, and protection-deprotection techniques to achieve the desired regioselectivity. Advances in catalytic methods have further refined these synthetic routes, enabling higher yields and purities of the final product.

The pharmacological evaluation of this compound has been complemented by computational studies using molecular modeling techniques. These simulations have provided insights into its binding mode with target proteins, helping to rationalize its observed activities. By predicting how the methanesulfonyl group and pyrazole substituent interact with key residues in the binding pocket, researchers can optimize the molecule for improved efficacy and reduced side effects.

One of the most compelling aspects of this derivative is its potential for further derivatization to explore new chemical space. By modifying either the methanesulfonyl group or the pyrazole moiety, chemists can generate libraries of analogs with tailored properties. Such structural diversification is crucial for identifying compounds with optimal pharmacological profiles, as highlighted by recent successes in fragment-based drug design where small chemical modifications lead to significant improvements in drug-like properties.

The development of novel therapeutic agents often relies on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of 1-methanesulfonyl-4-(1-methyl-1H-pyrazol-3-yl)piperidine underscores this synergy, where chemical innovation meets biological insight to advance drug discovery efforts. As research progresses, this compound will likely serve as a foundation for developing next-generation treatments targeting neurological and inflammatory diseases.

Future directions for studying this compound include exploring its mechanism of action in vivo using transgenic animal models and human cell lines. Additionally, formulation studies will be essential to assess its bioavailability and pharmacokinetic behavior before moving into clinical trials. The integration of high-throughput screening technologies will further accelerate the identification of lead compounds derived from this scaffold.

In conclusion,1-methanesulfonyl-4-(1-methyl-1H-pyrazol-3-yl)piperidine (CAS No. 2034459-12-4) exemplifies the innovative spirit driving modern medicinal chemistry forward. Its unique structural features combined with promising biological activities position it as a compelling candidate for therapeutic development. As research continues to uncover new applications for this class of compounds,the potential for breakthroughs in treating complex diseases remains substantial.